Cas no 332061-89-9 ((R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride
• CAS No: 332061-89-9
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD01860980
• CID: 3165362
• PubChem ID: 24820279
• Update Time: 2025-06-08

(R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-AMINO-4-(4-CYANOPHENYL)BUTANOIC ACID HYDROCHLORIDE
• G84469
• 4-Cyano-D-beta-homophenylalanine hydrochloride
• (R)-3-Amino-4-(4-cyano-phenyl)-butyric acid hydrochloride
• 269726-85-4
• H-D-beta-HoPhe(4-CN)-OH
• (3R)-3-Amino-4-(4-cyanophenyl)butanoic acid--hydrogen chloride (1/1)
• 332061-89-9
• MFCD01860980
• 4-CYANO-D-B-HOMOPHENYLALANINE HYDROCHLORIDE
• (3R)-3-AMINO-4-(4-CYANOPHENYL)BUTANOIC ACID HYDROCHLORIDE
• SCHEMBL18920693
• (3R)-3-amino-4-(4-cyanophenyl)butanoic acid;hydrochloride
• PS-12309
• AKOS016843829
• (R)-3-Amino-4-(4-cyano-phenyl)-butyric acid-HCl
• DTXSID60647470
• AC-22192
• (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride

• MDL： MFCD01860980
• Inchi： 1S/C11H12N2O2.ClH/c12-7-9-3-1-8(2-4-9)5-10(13)6-11(14)15;/h1-4,10H,5-6,13H2,(H,14,15);1H/t10-;/m1./s1
• InChI Key： XQQBWUZSLDACSS-HNCPQSOCSA-N
• SMILES： Cl.OC(C[C@@H](CC1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų

Additional information on (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride

Comprehensive Overview of (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride (CAS No. 332061-89-9)

(R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride (CAS No. 332061-89-9) is a chiral organic compound with significant applications in pharmaceutical research and development. This compound, characterized by its 4-cyanophenyl moiety and amino acid backbone, is widely studied for its potential role in modulating biological pathways. Researchers are particularly interested in its stereospecificity, as the (R)-enantiomer often exhibits distinct pharmacological properties compared to its (S)-counterpart.

The growing demand for chiral building blocks in drug discovery has placed compounds like (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride at the forefront of synthetic chemistry. Its cyano group enhances binding affinity to target proteins, making it valuable for designing enzyme inhibitors or receptor modulators. Recent studies highlight its utility in developing treatments for neurological disorders, a topic trending in PubMed and Google Scholar searches.

From a synthetic perspective, the hydrochloride salt form improves solubility and stability, addressing common challenges in API formulation. This aligns with industry discussions on drug delivery optimization, a hot topic in LinkedIn pharmaceutical groups and research forums. Analytical techniques like HPLC and NMR are crucial for verifying the compound's enantiomeric purity (>99% ee), a key concern for regulatory compliance.

Environmental considerations in chemical synthesis have also brought attention to green chemistry approaches for producing such compounds. The 4-cyanophenyl derivative's efficient synthesis routes are frequently discussed in ACS Green Chemistry journals, reflecting the industry's shift toward sustainable practices. This compound's low ecotoxicity profile further enhances its appeal for large-scale applications.

In computational chemistry, (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride serves as a model for molecular docking studies, particularly in CADD (Computer-Aided Drug Design) workflows. Its rigid aromatic system and flexible butanoic acid chain provide interesting insights into ligand-receptor interactions, a subject generating numerous queries on ResearchGate.

The compound's CAS registry number (332061-89-9) ensures precise identification across global chemical databases, addressing a common pain point in literature searches. Patent analyses reveal its inclusion in several WO applications for metabolic disease therapies, connecting to trending searches about diabetes research compounds.

Quality control protocols for (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride emphasize ICH guidelines, particularly concerning genotoxic impurity control. These discussions dominate FDA guidance-related forums, showing how regulatory science impacts compound characterization. The pharmacophore model derived from this structure frequently appears in medicinal chemistry webinars.

Recent breakthroughs in continuous flow chemistry have enabled more efficient production of such pharmaceutical intermediates, a subject with high engagement on ScienceDirect. The compound's crystalline properties also make it suitable for X-ray diffraction studies, contributing to the growing field of structural biology.

As the pharmaceutical industry increasingly focuses on personalized medicine, the demand for enantiomerically pure compounds like (R)-3-Amino-4-(4-cyanophenyl)butanoic acid hydrochloride continues to rise. Its appearance in clinical trial documentation and preclinical studies underscores its translational potential, making it a compound of enduring scientific and commercial interest.